N1-ethyl-N2-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)oxalamide

• IUPAC Name: N-ethyl-N'-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]oxamide
• InChI: InChI=1S/C16H23N3O2/c1-3-17-15(20)16(21)18-9-8-12-6-7-14-13(11-12)5-4-10-19(14)2/h6-7,11H,3-5,8-10H2,1-2H3,(H,17,20)(H,18,21)
• InChI Key: IXYXHAVNXYNCIV-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C(=O)NCCC1=CC2=C(C=C1)N(CCC2)C
• Molecular Formula: C16H23N3O2
• Molecular Weight: 289.37 g/mol

Description

N1-ethyl-N2-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)oxalamide, also known as ETO, is a chemical compound that has been widely used in scientific research. It is a potent and selective antagonist of the dopamine D3 receptor and has been shown to have potential therapeutic applications in the treatment of various neurological and psychiatric disorders.

Scientific Research Applications

Drug Discovery

1,2,3-Triazoles, including the compound , serve as privileged structural motifs in drug discovery. Their high chemical stability, aromatic character, and hydrogen bonding ability make them valuable building blocks for designing novel pharmaceutical agents. Several medicinal compounds with a 1,2,3-triazole core are already available in the market, such as:

• .